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Compound of Interest

Compound Name: 2-Methyl-5-nitroaniline hydrate

Cat. No.: B1603624

Technical Support Center: 2-Methyl-5-
nitroaniline Hydrate

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe handling and storage of 2-Methyl-5-nitroaniline
hydrate.

Troubleshooting Guide

This guide addresses specific issues that may arise during experimentation.
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Issue

Potential Cause

Recommended Action

Unexpected Color Change or
Fuming Upon Addition of a

Reagent

Incompatible chemical
reaction. 2-Methyl-5-
nitroaniline is incompatible with
strong oxidizing agents, acids,
acid chlorides, acid
anhydrides, and
chloroformates.[1][2][3][4]

1. Cease the addition of the
reagent immediately. 2. If safe
to do so, isolate the reaction
vessel in a fume hood. 3.
Consult the Safety Data Sheet
(SDS) for both reactants to
understand the incompatibility.
4. If the reaction is vigorous,
evacuate the immediate area

and alert safety personnel.

Spill of Solid 2-Methyl-5-

nitroaniline Hydrate

Accidental mishandling of the

container.

1. Evacuate and ventilate the
spill area.[5] 2. Wear
appropriate Personal
Protective Equipment (PPE),
including gloves, protective
clothing, eye protection, and a
respirator.[1][4] 3. For
containment, use a clean
shovel to place the material
into a dry, covered container
without compressing it.[5] 4.
Mechanically recover the
product.[5] 5. Dispose of the
contained material as
hazardous waste according to
official regulations.[5] 6. Notify
authorities if the product enters

sewers or public waters.[5]

Skin or Eye Contact

Improper use of Personal

Protective Equipment (PPE).

Skin Contact: 1. Immediately
wash the affected skin with
plenty of water.[5] 2. Take off
all contaminated clothing
immediately.[5] 3. If skin
irritation occurs, seek medical
advice.[6] Eye Contact: 1.
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Rinse eyes with water as a
precaution.[5] 2. If you have
contact lenses, remove them if
it is easy to do so. Continue
rinsing. 3. Seek medical

attention.

1. Move the affected person to

Inadequate ventilation or fresh air and keep them
Accidental Inhalation improper handling of the comfortable for breathing.[5] 2.
powder. Call a POISON CENTER or

doctor immediately.[5]

1. Rinse the mouth.[5] 2. Call a
physician or POISON
CENTER immediately.[5] 3. Do
NOT induce vomiting.[7]

Contamination of hands or
Accidental Ingestion failure to follow hygiene

measures.

Frequently Asked Questions (FAQs)

What are the primary hazards associated with 2-Methyl-5-nitroaniline hydrate?

2-Methyl-5-nitroaniline is toxic if swallowed, in contact with skin, or if inhaled.[5][6] It is also
suspected of causing cancer and is harmful to aquatic life with long-lasting effects.[5]

What are the proper storage conditions for 2-Methyl-5-nitroaniline hydrate?

Store in a locked, cool, dry, and well-ventilated area in a tightly closed container.[1][5][8] Keep it
away from heat, sparks, open flames, and incompatible materials such as strong oxidizing
agents and strong acids.[1][4]

What personal protective equipment (PPE) should be worn when handling this compound?

It is recommended to wear protective gloves, protective clothing, eye protection, and face
protection.[5] In case of insufficient ventilation, wear suitable respiratory equipment.[4]

How should 2-Methyl-5-nitroaniline hydrate waste be disposed of?
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Disposal must be done according to official regulations.[5] Dispose of the contents and
container in accordance with the instructions of a licensed collector.[5] Avoid release to the
environment.[1][5]

Quantitative Data Summary

Property Value

CAS Number 99-55-8 (anhydrous)
Molecular Formula C7H8N202

Melting Point 103-106 °C (lit.)[2]
Hazard Class 6.1 (Toxic)

Packing Group Il

Signal Word Danger[5]

Experimental Protocols
Protocol for Safe Handling of 2-Methyl-5-nitroaniline
Hydrate

e Preparation: Before handling, ensure you have read and understood the Safety Data Sheet
(SDS). Work in a well-ventilated area, preferably in a chemical fume hood.[1][5]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, a lab coat, and safety goggles.[5]

* Weighing and Transfer: When weighing and transferring the solid, avoid creating dust. Use a
spatula and handle it gently.

¢ In Case of Exposure:
o Skin: Immediately wash with plenty of water and remove contaminated clothing.[5]
o Eyes: Rinse cautiously with water for several minutes.[5]

o Inhalation: Move to fresh air and seek medical attention.[5]
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Hygiene: Do not eat, drink, or smoke when using this product.[1][5] Always wash your hands
after handling the chemical.[5]

Protocol for Spill Cleanup

Evacuate and Secure: Immediately evacuate non-essential personnel from the spill area.
Eliminate all ignition sources.

Ventilate: Ensure the area is well-ventilated.[5]

Don PPE: Put on the appropriate PPE, including a respirator, chemical-resistant gloves, and
protective clothing.[1]

Containment: Carefully shovel the spilled material into a labeled, dry container with a lid.[5]
Avoid actions that could generate dust.

Decontamination: Clean the spill area with a suitable solvent (consult your institution's safety
guidelines) and then wash with soap and water.

Waste Disposal: Seal the container with the spilled material and dispose of it as hazardous
waste in accordance with local, state, and federal regulations.[5]

Visualizations
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Caption: Workflow for Safe Handling of 2-Methyl-5-nitroaniline Hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safe handling and storage procedures for 2-Methyl-5-
nitroaniline hydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1603624+#safe-handling-and-storage-procedures-for-
2-methyl-5-nitroaniline-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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